![molecular formula C16H14FN3O2S B2412437 4-fluoro-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide CAS No. 1021073-97-1](/img/structure/B2412437.png)
4-fluoro-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide
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Description
Synthesis Analysis
The synthesis of thiazolo[3,2-a]pyrimidines, which is a class of compounds that “4-fluoro-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide” belongs to, has been discussed in detail in the literature . The most popular approaches are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not specifically mentioned in the search results .Scientific Research Applications
Antinociceptive and Anti-inflammatory Applications
- A study synthesized derivatives of thiazolo[3,2-a]pyrimidine and found significant antinociceptive and anti-inflammatory activities, suggesting potential medical applications for pain and inflammation management (Alam, Khan, Siddiqui & Ahsan, 2010).
- Another research synthesized and evaluated thiazolopyrimidine derivatives, demonstrating significant antinociceptive and anti-inflammatory properties, further supporting its potential in pain and inflammation treatment (Selvam, Karthik, Palanirajan & Ali, 2012).
Antimicrobial Activity
- A study focused on synthesizing fluorobenzamides containing thiazole and thiazolidine, which showed promising antimicrobial activity against various bacterial and fungal strains, indicating its potential in treating infections (Desai, Rajpara & Joshi, 2013).
- Research on the synthesis of novel 4(3H)-quinazolinones and thiazolidinone motifs, containing fluorine, demonstrated significant antimicrobial potency, suggesting its application in antimicrobial therapies (Desai, Vaghani & Shihora, 2013).
Antiproliferative Activity in Cancer Research
- A study reported the synthesis of thiazole/benzothiazole fused pyranopyrimidine derivatives and evaluated their antiproliferative activity against various cancer cell lines, implying potential uses in cancer research (Nagaraju, Reddy, Padmaja & Ugale, 2020).
PET Imaging in Neuropsychiatric Disorders
- Research involved synthesizing a radioligand based on thiazolopyrimidine for PET imaging of brain metabotropic glutamate receptor 1, indicating its use in imaging for neuropsychiatric disorders (Xu, Zanotti-Fregonara, Zoghbi, Gladding, Woock, Innis & Pike, 2013).
Crystallographic Analysis
- A crystallographic study of a compound structurally related to 4-fluoro-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide revealed insights into molecular conformations and interactions, useful for understanding its chemical properties (Krishnamurthy, Nagarajaiah & Begum, 2014).
Synthesis and QSAR Analysis
- A study conducted QSAR analysis on oxazolo/thiazolo pyrimidine derivatives, providing insights into their anti-inflammatory potential and helping in the design of new therapeutic agents (Sawant, Bansode & Wadekar, 2012).
properties
IUPAC Name |
4-fluoro-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3O2S/c1-8-13(19-14(21)11-4-6-12(17)7-5-11)15(22)20-9(2)10(3)23-16(20)18-8/h4-7H,1-3H3,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDZYVFTVNHASAT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N2C(=C(SC2=N1)C)C)NC(=O)C3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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